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Compound of Interest

Compound Name: Phenolphthalol

Cat. No.: B1213416 Get Quote

Phenolphthalol: A Technical Guide to Safety and
Handling
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for phenolphthalol (CAS No. 81-92-5). The information is intended for

professionals in research, scientific, and drug development fields to ensure the safe handling

and use of this compound. While phenolphthalol is structurally related to phenolphthalein, it is

crucial to consult the specific Safety Data Sheet (SDS) for phenolphthalol for accurate hazard

information and not to extrapolate from data for phenolphthalein.

Chemical and Physical Properties
Phenolphthalol, also known as 2-[Bis(4-hydroxyphenyl)methyl]benzyl Alcohol, is a solid

substance with the chemical formula C₂₀H₁₈O₃ and a molecular weight of 306.36 g/mol .[1] Key

physical and chemical properties are summarized in the table below.
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Property Value Reference

CAS Number 81-92-5 [1]

Molecular Formula C₂₀H₁₈O₃ [1]

Molecular Weight 306.36 g/mol [1]

Synonyms Phenolphthalol [1]

Melting Point 204°C (399°F) [1]

Boiling Point No data available [1]

Vapor Pressure No data available [1]

Solubility No data available

Hazard Identification and Classification
According to the available Safety Data Sheet, phenolphthalol is not classified as a hazardous

substance under OSHA HazCom (CFR 1910.1200) and WHMIS 2015.[1] However, a lack of

classification does not imply a complete absence of risk. It is essential to handle the substance

with care, following standard laboratory safety protocols.

GHS Hazard Classification:

Hazard Class Classification

OSHA HazCom; WHMIS 2015 Not classifiable[1]

Signal Word: None[1]

Hazard Statements: None[1]

Pictograms or Symbols: None[1]

Precautionary Statements: None[1]

Toxicological Information
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There is limited toxicological data available for phenolphthalol. The Safety Data Sheet

indicates that data for acute toxicity, skin corrosion/irritation, serious eye damage/irritation,

respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity, and reproductive

toxicity are not available.[1]

Toxicological Endpoint Data

Acute Toxicity No data available[1]

Skin Corrosion/Irritation No data available[1]

Serious Eye Damage/Irritation No data available[1]

Respiratory or Skin Sensitization No data available[1]

Germ Cell Mutagenicity No data available[1]

Carcinogenicity No data available[1]

Reproductive Toxicity No data available[1]

Target Organ(s) No data available[1]

Given the lack of specific toxicity data, it is prudent to handle phenolphthalol as a potentially

hazardous substance and to minimize exposure.

Handling and Storage Precautions
Proper handling and storage are critical to ensure safety when working with phenolphthalol.

Handling
Ventilation: Handle in a well-ventilated area.[1][2] Use a local exhaust system if dust or

aerosols are generated.[1][2]

Personal Protective Equipment (PPE): Wear appropriate protective equipment, including a

dust respirator, protective gloves, and safety glasses.[1][2] A face shield may be necessary

depending on the situation.[1][2]
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Hygiene: Wash hands and face thoroughly after handling.[1][2] Avoid contact with skin, eyes,

and clothing.[1][2]

Dust Prevention: Prevent the dispersion of dust.[1][2]

Storage
Conditions: Store in a cool, dark place in a tightly closed container.[1][2]

Incompatible Materials: Store away from incompatible materials such as oxidizing agents.[1]

[2]

Packaging: Comply with legal requirements for packaging.[1][2]

Accidental Release Measures
In the event of a spill or release, follow these procedures:

Personal Precautions: Use personal protective equipment.[1][2] Keep unnecessary

personnel away from the spill area.[1][2]

Environmental Precautions: Prevent the product from entering drains.[1][2]

Containment and Cleanup: Adhered or collected material should be promptly disposed of in

accordance with appropriate laws and regulations.[1]

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. Get medical

advice/attention if you feel unwell.[2]

Skin Contact

Remove/Take off immediately all contaminated

clothing. Rinse skin with water/shower. If skin

irritation or a rash occurs, get medical

advice/attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Ingestion
Rinse mouth. Get medical advice/attention if you

feel unwell.[2]

Fire-Fighting Measures
Suitable Extinguishing Media: Dry chemical, foam, water spray, carbon dioxide.[2]

Fire-Fighting Precautions: Fire-extinguishing work should be done from the windward side.

Uninvolved persons should evacuate to a safe place.[2]

Protective Equipment: When extinguishing a fire, be sure to wear personal protective

equipment.[2]

Experimental Protocols and Workflows
While specific experimental protocols for safety testing of phenolphthalol are not publicly

available, general laboratory safety workflows should be strictly followed.

General Laboratory Handling Workflow for
Phenolphthalol
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General Laboratory Handling Workflow for Phenolphthalol

Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Assess Risks and Plan Experiment

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Work in a Well-Ventilated Area
(e.g., Fume Hood)

Weigh and Handle Solid Phenolphthalol

Perform Experimental Procedure

Decontaminate Work Area

Dispose of Waste
(Follow Institutional Guidelines)

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A generalized workflow for the safe laboratory handling of phenolphthalol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1213416?utm_src=pdf-body-img
https://www.benchchem.com/product/b1213416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Response Logic

Emergency Response Logic for Phenolphthalol Exposure

Emergency Response Logic for Phenolphthalol Exposure

Exposure Incident

Remove from Exposure Source

Administer First Aid
(as per SDS)

Notify Supervisor and Emergency Services

Provide SDS to Medical Personnel

Click to download full resolution via product page

Caption: Logical flow of actions in the event of an emergency exposure to phenolphthalol.

Conclusion
The available safety data for phenolphthalol is limited, particularly concerning its toxicological

properties. Therefore, a cautious approach is warranted. Researchers, scientists, and drug

development professionals must adhere to stringent laboratory safety protocols, including the

use of appropriate personal protective equipment and handling within a controlled environment.

The information and guidelines presented in this technical guide are intended to supplement,
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not replace, institutional safety procedures and professional judgment. Always consult the most

recent Safety Data Sheet before working with phenolphthalol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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